Cas no 1805436-23-0 (Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate)

• Product Name: Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate
• CAS No: 1805436-23-0
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864051
• Update Time: 2025-10-28

Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)6-4-14-8(9(12)13)7(11)5(6)2/h4,9H,3H2,1-2H3
• InChI Key： DGIFNTWKLGAAOI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate

Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate (CAS No. 1805436-23-0): An Overview

Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate (CAS No. 1805436-23-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromo group, difluoromethyl moiety, and methyl substituent on the pyridine ring contributes to its chemical diversity and biological activity.

The synthesis of Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate involves a series of well-defined chemical reactions. One common approach involves the reaction of 3-bromo-2-(difluoromethyl)-4-methylpyridine with ethyl chloroformate in the presence of a base, such as triethylamine. This reaction results in the formation of the desired ester compound. The synthetic route is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

Recent studies have highlighted the potential of Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

Furthermore, the bromo group in Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate provides a valuable handle for further chemical modifications. This functional group can be readily substituted or coupled with other molecules to generate a diverse library of derivatives. Such derivatives can be screened for enhanced biological activity or improved pharmacokinetic properties, thereby expanding the therapeutic potential of this compound.

The difluoromethyl moiety in Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate is another key feature that contributes to its unique properties. Fluorinated compounds are known for their enhanced metabolic stability and improved bioavailability, which are crucial factors in drug design. Studies have shown that the difluoromethyl group can significantly enhance the lipophilicity and membrane permeability of molecules, making them more suitable for oral administration.

In addition to its potential as a therapeutic agent, Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate has also been explored as an intermediate in the synthesis of other biologically active compounds. Its versatility as a building block allows chemists to construct complex molecular architectures with precision and efficiency. This makes it an essential tool in the arsenal of synthetic chemists working on drug discovery projects.

The safety profile of Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate is another important consideration. Extensive toxicological studies have been conducted to ensure that this compound is safe for use in pharmaceutical applications. These studies have demonstrated that it exhibits low toxicity and good safety margins, making it suitable for further development into clinical candidates.

In conclusion, Ethyl 3-bromo-2-(difluoromethyl)-4-methylpyridine-5-carboxylate (CAS No. 1805436-23-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new and exciting applications for this compound will emerge, contributing to the advancement of healthcare and medicine.